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For Researchers, Scientists, and Drug Development Professionals

The Vibrational Language of Molecules: A Primer on
FTIR Spectroscopy
FTIR spectroscopy is a powerful analytical technique that probes the vibrational modes of

molecules.[1][2][3] Covalent bonds within a molecule are not static; they are in constant motion,

stretching and bending at specific frequencies.[2][3] When a molecule is irradiated with infrared

light, it absorbs energy at frequencies that correspond to these natural vibrational modes.[2] An

FTIR spectrometer measures this absorption, producing a unique spectral fingerprint of the

molecule.[1][2] The position, intensity, and shape of the absorption bands in an FTIR spectrum

provide valuable information about the functional groups present.

The frequency of a specific vibration is primarily determined by the strength of the bond and the

masses of the atoms involved.[3] Generally, stronger bonds and lighter atoms correspond to

higher vibrational frequencies (wavenumbers).[3] For instance, triple bonds vibrate at higher

frequencies than double bonds, which in turn vibrate at higher frequencies than single bonds.

[3]
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The Nitrile Group (-C≡N): A Sharp and Unmistakable
Signal
The nitrile functional group is characterized by a carbon atom triple-bonded to a nitrogen atom.

[4] This triple bond gives rise to a highly characteristic and readily identifiable peak in the FTIR

spectrum.

Key Spectroscopic Features:
The most prominent feature of a nitrile is its C≡N stretching vibration, which appears in a

relatively "quiet" region of the spectrum where few other functional groups absorb.[4][5] This

makes its identification often straightforward.

Peak Position: The C≡N stretching band is typically observed in the range of 2260-2220

cm⁻¹.[4][6]

Intensity: This peak is usually of medium to strong intensity and is characteristically sharp.[4]

[6] The significant difference in electronegativity between carbon and nitrogen creates a

strong dipole moment that changes substantially during the stretching vibration, leading to a

strong absorption.[4]

Influence of Molecular Environment: The exact position of the C≡N stretch is sensitive to its

electronic environment:

Saturated (Aliphatic) Nitriles: The peak typically appears between 2260 and 2240 cm⁻¹.[4]

Aromatic (Conjugated) Nitriles: When the nitrile group is attached to an aromatic ring or

another conjugated system, the peak shifts to a lower wavenumber, generally appearing

between 2240 and 2220 cm⁻¹.[4] This shift is due to the delocalization of π-electrons,

which slightly weakens the C≡N bond.[4]

Below is a diagram illustrating the stretching vibration of a nitrile group.

Caption: Stretching vibration of the nitrile group.

The Nitro Group (-NO₂): A Tale of Two Strong Peaks

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://www.masterorganicchemistry.com/2016/11/23/quick_analysis_of_ir_spectra/
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://instanano.com/all/characterization/ftir/ftir-functional-group-search/
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://instanano.com/all/characterization/ftir/ftir-functional-group-search/
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2440544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The nitro group consists of a nitrogen atom bonded to two oxygen atoms and another atom

(typically carbon). The bonding within the -NO₂ group involves resonance, resulting in two

equivalent N-O bonds that are intermediate between a single and a double bond.[7] This

unique electronic structure gives rise to two distinct and intense stretching vibrations.

Key Spectroscopic Features:
The presence of a nitro group is typically confirmed by the appearance of two strong absorption

bands in the mid-infrared region.[7]

Asymmetric Stretch (νas): This is the higher frequency band and is usually the stronger of

the two.[8] It appears in the range of 1560-1475 cm⁻¹.[8]

Aliphatic Nitro Compounds: ~1560-1540 cm⁻¹

Aromatic Nitro Compounds: ~1555-1485 cm⁻¹[8]

Symmetric Stretch (νs): This is the lower frequency band and is also quite intense. It is found

in the range of 1380-1290 cm⁻¹.[7][8]

Aliphatic Nitro Compounds: ~1380-1350 cm⁻¹

Aromatic Nitro Compounds: ~1355-1320 cm⁻¹[8]

Other Vibrations: A weaker scissoring vibration can also be observed around 890-835 cm⁻¹.

[7]

The high intensity of the nitro group peaks is due to the large change in dipole moment during

the N-O stretching vibrations, owing to the high polarity of the N-O bonds.[7] The presence of a

nitro group can also influence the positions of other peaks in the spectrum due to its strong

electron-withdrawing nature.[7]

The vibrational modes of the nitro group are depicted below.

Caption: Asymmetric and symmetric stretching vibrations of the nitro group.

Direct Comparison: Nitrile vs. Nitro
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The distinct spectral regions and characteristics of nitrile and nitro groups generally allow for

their unambiguous differentiation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol: Acquiring a High-Quality
FTIR Spectrum
The quality of an FTIR spectrum is highly dependent on proper sample preparation.[9][10] The

goal is to obtain a spectrum with clear, well-defined peaks and minimal interference from the

sample matrix or atmospheric components.

Sample Preparation Methods:
The choice of sample preparation technique depends on the physical state of the sample.[9]

[10]

For Liquid Samples (Neat):

Place a small drop of the liquid onto the center of a clean, dry salt plate (e.g., KBr or

NaCl).[11]

Carefully place a second salt plate on top, gently rotating it to create a thin, uniform film.

[11]

Mount the plates in the spectrometer's sample holder.
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For Solid Samples (KBr Pellet Method):

Grind 1-2 mg of the solid sample to a fine powder using an agate mortar and pestle.[9]

Add approximately 100-200 mg of dry, spectroscopic grade KBr powder and mix

thoroughly.[9]

Transfer the mixture to a pellet die and press it under high pressure using a hydraulic

press to form a transparent or translucent pellet.[9]

Place the pellet in the appropriate sample holder for analysis.

For Solid or Liquid Samples (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a small amount of the solid or a drop of the liquid sample directly onto the crystal.[9]

Apply pressure using the ATR accessory's pressure arm to ensure good contact between

the sample and the crystal.[9] This is often the simplest and fastest method.

Data Acquisition Workflow:
The following diagram outlines the general workflow for acquiring an FTIR spectrum.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: General workflow for FTIR data acquisition and analysis.

Conclusion
The nitrile and nitro groups, while both containing nitrogen, exhibit vastly different and highly

characteristic FTIR spectra. The nitrile group is identified by a single, sharp peak in the unique

2260-2220 cm⁻¹ region, while the nitro group is characterized by a pair of strong absorptions

between 1560-1475 cm⁻¹ and 1380-1290 cm⁻¹. These distinct spectral signatures, when

combined with a foundational understanding of molecular vibrations and proper experimental

technique, empower researchers to confidently identify these crucial functional groups, thereby

facilitating advancements in drug development and materials science.
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[https://www.benchchem.com/product/b2440544#ftir-characteristic-peaks-of-nitrile-and-nitro-
groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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